molecular formula C8H7BrFNO3 B8668652 5-Bromo-2-(ethoxycarbonyl)-3-fluoropyridine 1-oxide

5-Bromo-2-(ethoxycarbonyl)-3-fluoropyridine 1-oxide

Cat. No.: B8668652
M. Wt: 264.05 g/mol
InChI Key: PIOXSIXVRLMADE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-(ethoxycarbonyl)-3-fluoropyridine 1-oxide is a useful research compound. Its molecular formula is C8H7BrFNO3 and its molecular weight is 264.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7BrFNO3

Molecular Weight

264.05 g/mol

IUPAC Name

ethyl 5-bromo-3-fluoro-1-oxidopyridin-1-ium-2-carboxylate

InChI

InChI=1S/C8H7BrFNO3/c1-2-14-8(12)7-6(10)3-5(9)4-11(7)13/h3-4H,2H2,1H3

InChI Key

PIOXSIXVRLMADE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C=C(C=[N+]1[O-])Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 5-bromo-3-fluoro-pyridine-2-carboxylate (2, 0.9 g, 3.63 mmol) in dichloromethane (50 mL) at 0° C. was added trifluoroacetic anhydride (1.52 g, 7.26 mmol), urea hydrogen peroxide (0.72 g, 7.62 mmol). The reaction mixture was stirred at room temperature overnight. After the oxidation was complete the reaction mixture was neutralized with a dipotassium hydrogenphosphate solution and quenched with a sodium bisulfite solution. The product was extracted with dichloromethane (2×100 mL). The organic layers were separated, dried with magnesium sulfate, filtered and concentrated to dryness under vacuum to afford ethyl 5-bromo-3-fluoro-1-oxido-pyridin-1-ium-2-carboxylate (3) as an off-white solid. Yield: 0.9 g, 89%; MS (ESI) m/z 265.95 [M+1]+; 1H NMR (400 MHz, DMSO-d6) δ: 8.22 (s, 1H), 7.30-7.26 (m, 1H), 4.50 (q, J=7.2 Hz, 2H), 1.42 (t, J=7.2 Hz, 3H).
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
1.52 g
Type
reactant
Reaction Step One
Quantity
0.72 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
dipotassium hydrogenphosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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